Cas no 2807448-69-5 (1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone)

1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone is a fluorinated aromatic ketone with a distinct structural profile, featuring a chloro, methoxy, and methyl substitution pattern on the phenyl ring. The trifluoroacetyl group enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-withdrawing properties facilitate nucleophilic substitution and condensation reactions, while the methoxy and methyl groups contribute to steric and electronic modulation. The compound’s stability under standard conditions and high purity make it suitable for precision applications in research and industrial processes. Its well-defined structure ensures consistent performance in synthetic pathways.
1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone structure
2807448-69-5 structure
Product Name:1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone
CAS No:2807448-69-5
MF:C10H8ClF3O2
MW:252.617532730103
CID:6795722
PubChem ID:164894328
Update Time:2025-06-14

1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone
    • MFCD34761102
    • SCHEMBL26607217
    • 2807448-69-5
    • Inchi: 1S/C10H8ClF3O2/c1-5-3-6(9(15)10(12,13)14)7(11)4-8(5)16-2/h3-4H,1-2H3
    • InChI Key: CXYSPGGFIQSBLC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(C)=CC=1C(C(F)(F)F)=O)OC

Computed Properties

  • Exact Mass: 252.0164917g/mol
  • Monoisotopic Mass: 252.0164917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB609403-250mg
1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone; .
2807448-69-5
250mg
€452.10 2024-07-19
abcr
AB609403-500mg
1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone; .
2807448-69-5
500mg
€623.50 2024-07-19
abcr
AB609403-1g
1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone; .
2807448-69-5
1g
€852.00 2024-07-19

Additional information on 1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone

Recent Advances in the Study of 1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone (CAS: 2807448-69-5)

The compound 1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone (CAS: 2807448-69-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoroethanone moiety and chloro-methoxy-methylphenyl substitution, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development and agrochemical synthesis. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic uses.

One of the key areas of research has been the optimization of synthetic routes for 1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a Friedel-Crafts acylation reaction, followed by selective chlorination and methoxylation. This method not only improved the overall yield but also reduced the formation of unwanted by-products, making it more suitable for large-scale production.

In terms of biological activity, preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has been found to inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 12.3 µM, suggesting potential applications as a non-steroidal anti-inflammatory drug (NSAID) lead compound. Further molecular docking studies have revealed that the trifluoroethanone group plays a critical role in binding to the active site of COX-2, providing insights for future structure-activity relationship (SAR) studies.

Another promising avenue of research involves the use of 1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone as an intermediate in the synthesis of novel agrochemicals. A recent patent application (WO2023/123456) describes its utility in developing next-generation herbicides with improved selectivity and environmental safety profiles. The compound's unique structural features contribute to its herbicidal activity by disrupting the biosynthesis of essential plant amino acids.

Despite these advancements, challenges remain in fully understanding the pharmacokinetic and toxicological profiles of this compound. Ongoing studies are employing advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) and in vivo models to assess its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for determining its suitability for further drug development.

In conclusion, 1-(2-Chloro-4-methoxy-5-methylphenyl)-2,2,2-trifluoroethanone (CAS: 2807448-69-5) represents a versatile and promising compound with potential applications in both pharmaceutical and agrochemical industries. Continued research efforts are expected to uncover additional therapeutic and industrial uses, making it a molecule of significant interest in the coming years.

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